Cas no 1638767-42-6 (2-bromo-4-chloro-1H-imidazo[4,5-c]pyridine)

• Product Name: 2-bromo-4-chloro-1H-imidazo[4,5-c]pyridine
• CAS No: 1638767-42-6
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• CID: 6793611
• PubChem ID: 84726751
• Update Time: 2025-07-02

2-bromo-4-chloro-1H-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-1H-imidazo[4,5-c]pyridine
• SB14768
• 1638767-42-6

• Inchi： 1S/C6H3BrClN3/c7-6-10-3-1-2-9-5(8)4(3)11-6/h1-2H,(H,10,11)
• InChI Key： PQWKKWALBUAIEM-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=NC=CC=2N1)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-bromo-4-chloro-1H-imidazo[4,5-c]pyridine

Comprehensive Overview of 2-Bromo-4-chloro-1H-imidazo[4,5-c]pyridine (CAS No. 1638767-42-6)

2-Bromo-4-chloro-1H-imidazo[4,5-c]pyridine (CAS No. 1638767-42-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[4,5-c]pyridine family, a class of nitrogen-containing heterocycles known for their versatile applications in drug discovery and material science. The presence of both bromo and chloro substituents on the imidazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazo[4,5-c]pyridine derivatives has surged, driven by their potential in developing novel therapeutics. Researchers are particularly interested in 2-Bromo-4-chloro-1H-imidazo[4,5-c]pyridine due to its role as a building block for kinase inhibitors and antiviral agents. The compound's ability to modulate biological pathways has made it a focal point in studies targeting diseases such as cancer and viral infections. Its CAS No. 1638767-42-6 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, 2-Bromo-4-chloro-1H-imidazo[4,5-c]pyridine offers several advantages. The bromo and chloro groups serve as excellent leaving groups, facilitating nucleophilic substitution reactions. This property is exploited in the synthesis of more complex molecules, including those with potential applications in organic electronics and catalysis. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

Environmental and safety considerations are also critical when working with 2-Bromo-4-chloro-1H-imidazo[4,5-c]pyridine. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure safe usage in laboratory settings. Researchers often inquire about its solubility, storage conditions, and compatibility with other reagents, highlighting the need for detailed technical data sheets.

The compound's relevance extends beyond academia, with industries exploring its use in high-performance materials and specialty chemicals. For instance, its incorporation into polymers and coatings can impart unique properties such as enhanced durability and thermal stability. This versatility aligns with the broader trend of leveraging heterocyclic compounds for advanced material design.

In summary, 2-Bromo-4-chloro-1H-imidazo[4,5-c]pyridine (CAS No. 1638767-42-6) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and materials science. Its structural features, combined with its reactivity, make it a valuable asset for researchers and industries alike. As interest in imidazo[4,5-c]pyridine derivatives continues to grow, this compound is poised to play a pivotal role in future scientific advancements.